4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C15H22N4OS/c21-15(17-12-13-4-3-11-20-13)19-9-7-18(8-10-19)14-5-1-2-6-16-14/h1-2,5-6,13H,3-4,7-12H2,(H,17,21)
• InChI Key: NUOMKENKVUGCHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=S)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C15H22N4OS
• Molecular Weight: 306.4 g/mol

Description

4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide, also known as PFP, is a chemical compound that has been widely used in scientific research due to its unique properties. PFP is a piperazine derivative that has been shown to have potential in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. In

Mechanism of Action

The mechanism of action of 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide is complex and not fully understood. It has been shown to interact with several targets, including GABA(A) receptors and ion channels. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to enhance the activity of GABA(A) receptors, which are important inhibitory receptors in the brain. This effect may contribute to the anxiolytic and sedative properties of 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has also been shown to block ion channels, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to have a range of biochemical and physiological effects. It has been shown to have anxiolytic and sedative properties, which may be related to its interaction with GABA(A) receptors. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has also been shown to have analgesic properties, which may be related to its interaction with ion channels. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to have a low toxicity and is generally well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has several advantages for lab experiments. It is a highly specific ligand that can be used to study specific targets such as GABA(A) receptors and ion channels. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide is also relatively easy to synthesize and can be obtained in large quantities. However, 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide also has some limitations for lab experiments. It has a short half-life and may require frequent administration to maintain its effects. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide may also have off-target effects that need to be carefully controlled in experiments.

Future Directions

For the study of 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide include the development of new analogs, the study of 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide in animal models, and the study of 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide in human clinical trials.

Scientific Research Applications

4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been extensively used in scientific research due to its unique properties. It has been shown to have potential in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been used as a ligand for the study of GABA(A) receptors, which are important targets for the treatment of anxiety and other psychiatric disorders. 4-(2-pyridinyl)-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has also been used as a tool for the study of ion channels, which are important targets for the treatment of pain and other neurological disorders.